Cas no 350484-99-0 (Obscuraminol D)

• Product Name: Obscuraminol D
• CAS No: 350484-99-0
• MF: C₁₆H₃₃NO
• MW: 255.44
• CID: 2087292
• PubChem ID: 101101127
• Update Time: 2024-02-29

Obscuraminol D Chemical and Physical Properties

Names and Identifiers

• Obscuraminol D
• (2S,3R,9Z)-2-Amino-9-hexadecene-3-ol
• CID 101101127
• 9-Hexadecen-3-ol, 2-amino-, (2S,3R,9Z)-
• AKOS040735028
• 350484-99-0
• (Z,2S,3R)-2-aminohexadec-9-en-3-ol

• Inchi： 1S/C16H33NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15(2)17/h8-9,15-16,18H,3-7,10-14,17H2,1-2H3/b9-8-/t15-,16+/m0/s1
• InChI Key： SHEYJRIILVVUIW-LWULTOEVSA-N
• SMILES： O[C@@H]([C@H](C)N)CCCCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 255.256214676g/mol
• Monoisotopic Mass: 255.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 4.8

Experimental Properties

• Color/Form: Oil
• Density: 0.886±0.06 g/cm3(Predicted)
• Boiling Point: 375.3±35.0 °C(Predicted)
• pka: 12.90±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols